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Compound of Interest |

Compound Name: Boc-Ala-NH2
CAS No.: 85642-13-3
Cat. No.: B1336559
- 7

Executive Summary & Chemical Profile

Boc-Ala-NH2 (N-tert-Butoxycarbonyl-L-alanine amide) is a protected amino acid derivative
widely used in solid-phase peptide synthesis (SPPS). While often perceived as "bio-benign"
due to its amino acid backbone, it is a chemical reagent that requires strict adherence to
organic waste protocols.

The Critical Hazard: The primary operational risk in disposing of Boc-Ala-NH2 is not acute
toxicity, but chemical incompatibility. The tert-butoxycarbonyl (Boc) group is acid-labile.
Accidental mixing of Boc-Ala-NH2 with strong acidic waste (e.qg., Trifluoroacetic acid - TFA) will
trigger rapid deprotection, releasing isobutylene gas and COz, which can over-pressurize and
rupture sealed waste containers.

Chemical Identity Table
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Property Specification

Chemical Name N-tert-Butoxycarbonyl-L-alanine amide
CAS Number 85642-13-3

Formula CsH16N20s3

Molecular Weight 188.22 g/mol

Physical State White to off-white crystalline powder

Soluble in organic solvents (DCM, DMF, MeOH);

Solubilit
Y poorly soluble in water

Non-listed (Not P or U listed); regulated as
RCRA Status
"Solid Organic Chemical Waste"

Critical Safety Analysis: The "Acid Trap"

As a Senior Application Scientist, | cannot overstate this specific risk. In peptide labs, "Acid
Waste" (TFA/Scavengers) and "Solid Waste" often sit in close proximity.

The Mechanism of Hazard: When Boc-Ala-NH2 contacts a strong acid (

), the following decomposition occurs:

Operational Implication: If you dispose of 100g of expired Boc-Ala-NH2 into a carboy
containing acidic waste, you generate significant volumes of gas.

o Protocol: NEVER dispose of Boc-protected amino acids into containers designated for acidic
cleavage cocktails without prior neutralization.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Reagent (Expired or
Excess)

Applicable for: Old bottles of Boc-Ala-NH2 or spilled solids.

e Segregation: Do not mix with trash or biohazard waste. This is chemical waste.[1]
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» Packaging:
o Keep the substance in its original container if possible. Ensure the lid is tight.

o If the original container is damaged, transfer to a clear, wide-mouth high-density
polyethylene (HDPE) jar.

o Double-Bagging: Place the container inside a clear, chemically resistant plastic bag (e.qg.,
4-mil polyethylene) to contain any potential leakage.

o Labeling: Apply a hazardous waste label.
o Constituents: "Boc-Ala-NH2 (Solid Organic)"

o Hazard Checkbox: Check "Toxic" or "Irritant” (standard precaution for organics) and
"Organic".

o Disposal: Place in the lab's designated "Solid Organic Waste" drum.

Scenario B: Disposal of Liquid Solutions

Applicable for: Boc-Ala-NH2 dissolved in solvents (DCM, DMF, Methanol).
« |dentify the Solvent: The solvent dictates the waste stream, not the solute.
e Stream Selection:
o If dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste.

o If dissolved in DMF, Methanol, or Ethyl Acetate: Dispose in Non-Halogenated Organic
Waste.

e pH Check (Crucial):
o Dip a pH strip into the solution.

o If pH < 4 (Acidic): You must neutralize the solution with a weak base (e.g., Sodium
Bicarbonate solution) before adding it to the main waste carboy to prevent gas evolution
inside the drum.
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o Allow any gas to off-gas in a fume hood before capping.

Scenario C: Contaminated Debris

Applicable for: Weighing boats, gloves, and paper towels.

e Trace Contamination: Items with visible powder residue should be treated as solid chemical
waste.

e Protocol: Collect in a dedicated "Chemically Contaminated Debris" bucket (usually a wide-
mouth drum with a liner).

» Exclusion: Do not place these in the standard black/clear trash bags used for office waste.

Visual Workflow: Decision Logic

The following diagram outlines the logical decision tree for disposing of Boc-Ala-NH2 to ensure
compliance and safety.
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Figure 1: Decision matrix for Boc-Ala-NH2 disposal, emphasizing the critical pH check step to
prevent gas evolution.

Regulatory & Compliance Context
EPA/RCRA Classification
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Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA):

o Classification: Boc-Ala-NH2 is not a "Listed Waste" (it does not appear on the P-list or U-
list).

o Characteristic Waste: It must be evaluated for characteristics. It is generally not ignitable (as
a solid), corrosive, or reactive unless mixed with acids.

o Generator Responsibility: The "Cradle-to-Grave" principle applies. You are responsible for
the waste until it is destroyed. Ensure your waste manifest explicitly lists "Organic Solid" or
"Amino Acid Derivative."

Storage Compatibility

o Store Away From: Strong oxidizers and strong acids.

o Shelf Life: Stable at room temperature, but often stored at 2-8°C to prevent slow hydrolysis
over years.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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